Cas no 2228573-12-2 (2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid
• CAS No: 2228573-12-2
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 6320903
• PubChem ID: 165638622
• Update Time: 2025-06-27

2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid
• EN300-1892062
• 2-(2-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)acetic acid
• 2228573-12-2

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(19)16-10-8-12(21-5)11(20-4)6-9(10)7-13(17)18/h6,8H,7H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： GRTBRUGRUBQITF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1CC(=O)O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid (CAS No. 2228573-12-2) and Its Emerging Applications in Chemical Biology and Medicine

2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid, identified by its CAS number 2228573-12-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, exhibits promising potential in the development of novel therapeutic agents and biochemical probes. Its molecular architecture, featuring a combination of dimethoxyphenyl and tert-butoxycarbonylamino functional groups, positions it as a versatile intermediate in synthetic chemistry and drug discovery.

The dimethoxyphenyl moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further medicinal chemistry optimization. This feature is particularly relevant in the context of designing small-molecule inhibitors targeting specific biological pathways. Additionally, the presence of the tert-butoxycarbonylamino group enhances stability during synthetic processes, facilitating its use in multi-step organic reactions without premature degradation.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural versatility of this compound. Studies suggest that modifications to the 4,5-dimethoxyphenyl ring can fine-tune binding interactions with biological targets, such as kinases and transcription factors. These insights are derived from high-throughput virtual screening (HTVS) campaigns, which have identified several derivatives of this scaffold as potential hits for further development.

In the realm of drug discovery, 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid has been explored as a precursor for peptidomimetics—molecules designed to mimic the structure and function of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity. The incorporation of the acetic acid moiety at one end of the molecule allows for facile derivatization into more complex pharmacophores, enabling researchers to tailor properties such as lipophilicity and metabolic stability.

Emerging research indicates that this compound may also play a role in addressing emerging therapeutic challenges. For instance, studies have demonstrated its utility in developing inhibitors against protein-protein interactions (PPIs), which are implicated in various diseases but remain challenging to target with conventional small molecules. The ability to modulate PPIs holds promise for treating conditions like cancer and inflammatory disorders.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural motifs with high enantioselectivity. These advances underscore the compound's significance not only as a target molecule but also as a testament to the progress in synthetic organic chemistry.

From a biochemical perspective, this compound has been investigated for its potential role as an enzyme inhibitor. Preliminary data suggest that derivatives of this scaffold may interfere with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. By understanding how these interactions occur at the molecular level, researchers can design more effective therapeutic strategies.

The pharmaceutical industry has taken note of these findings, leading to increased investment in libraries containing analogs of 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid. Such libraries serve as valuable resources for high-throughput screening (HTS), enabling rapid identification of compounds with desired pharmacological profiles. The integration of machine learning algorithms into drug discovery pipelines has further accelerated this process by predicting binding affinities and optimizing molecular properties.

Looking ahead, future research on this compound is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically varying substituents on the dimethoxyphenyl ring or introducing new functional groups at the acetic acid terminus, scientists aim to uncover novel mechanisms of action and improve drug-like properties such as selectivity and bioavailability.

The interdisciplinary nature of this work highlights how insights from chemical biology can drive innovation in medicine. As computational tools become more sophisticated and synthetic methodologies evolve, compounds like 2-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)acetic acid will continue to serve as building blocks for next-generation therapeutics.